20-oxosteroids
20-Oxosteroids are a class of steroid compounds characterized by the presence of an oxo (double) group at the C-20 position. These molecules have attracted significant interest due to their structural complexity and potential biological activities, often influencing hormone receptors and signaling pathways. The diverse range of 20-oxosteroids includes natural products such as some corticosteroids and synthetic analogs used in pharmaceutical research. Their unique chemical structure endows them with specific binding properties and functional characteristics that make them promising candidates for therapeutic applications. These compounds can serve as potent ligands, modulators, or inhibitors in various biological processes, offering potential benefits in the treatment of inflammatory diseases, immunological disorders, and other conditions mediated by steroid hormones.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2beta,3beta,14alpha-Trihydroxy-5beta-pregn-7-en-6,20-dion | 144405-75-4 | C21H30O5 |
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(10α)-2β,3α,16α-Trihydroxy-4,4,9β,14-tetramethyl-19-norpregn-5-ene-11,20-dione | 96253-53-1 | C24H36O5 |
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Acacia senegal, ext. | 97659-43-3 | C24H34O5 |
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(5alpha,12beta)-12-Hydroxypregn-16-ene-3,20-dione | 110187-29-6 | C21H30O3 |
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aglaiabbreviatin C | 1258003-53-0 | C24H40O2 |
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3beta-Hydroxy-20-oxo-5alpha-pregnen-14 | 17934-65-5 | C21H32O2 |
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Hollongdione | 32206-97-6 | C24H38O2 |
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Cyclorolfoxazine | 7044-75-9 | C26H41NO3 |
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(2beta,3alpha,4beta,5beta)-2,3,4-Trihydroxypregn-16-en-20-one | 62421-65-2 | C21H32O4 |
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16-Deoxy-Delta16-hexanorcucurbitacin O | 55873-26-2 | C24H34O4 |
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